![molecular formula C14H15N7 B6446475 4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine CAS No. 2640885-12-5](/img/structure/B6446475.png)
4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
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Overview
Description
“4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” is a complex organic compound. It is a derivative of pyrazolopyrimidines, which are a series of isomeric heterocyclic chemical compounds . They form the central core of a variety of more complex chemical compounds including some pharmaceuticals .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a reaction of 4-chloropyrazolo[1,5-a]pyrazines with tert-butyl cyanoacetate proceeded via the formation of tert-butyl cyano(pyrazolo[1,5-a]pyrazin-4(5H)-ylidene)ethanoates as intermediates and led to pyrazolo[1,5-a]pyrazin-4-ylacetonitriles .Molecular Structure Analysis
The molecular structure of “4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” is likely to be complex due to the presence of multiple rings and functional groups. Pyrazolopyrimidines, which this compound is a derivative of, have the molecular formula C6H5N3 .Chemical Reactions Analysis
The chemical reactions involving “4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” are likely to be complex due to the presence of multiple reactive sites. For instance, a reaction of 4-chloropyrazolo[1,5-a]pyrazines with tert-butyl cyanoacetate led to pyrazolo[1,5-a]pyrazin-4-ylacetonitriles .Scientific Research Applications
Fluorescent Probes and Imaging Agents
Pyrazolo[1,5-a]pyrimidines (PPs) have gained attention as strategic compounds for optical applications. Here’s why:
- Solid-State Emission : PPs with simple aryl groups (e.g., 4a, 4b, 4d, and 4e) show good solid-state emission intensities, making them suitable for designing solid-state emitters .
Biological Applications
PPs have found relevance in biological research:
- Cancer Therapeutics : Researchers explore PPs as potential cancer therapeutics due to their small size, efficient synthesis, and fluorescence properties. They’ve been used as lipid droplet biomarkers for cancer cells .
- CDK2 Inhibitors : Derivatives based on the pyrazolo[3,4-d]pyrimidine scaffold were evaluated for their anti-proliferative activity against breast cancer, hepatocellular carcinoma, and colorectal carcinoma cell lines .
Sedative and Anxiolytic Properties
One isomer of pyrazolopyrimidines, specifically pyrazolo[1,5-a]pyrimidine, serves as the basis for a class of sedative and anxiolytic drugs related to benzodiazepines .
Future Directions
The future directions for “4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” could involve further investigations into its potential as a CDK2 inhibitor, given the promising results seen with related compounds . Additionally, further studies could explore its synthesis, chemical reactions, and physical and chemical properties.
Mechanism of Action
Target of Action
The primary target of 4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein involved in cell cycle regulation and is an appealing target for cancer treatment .
Mode of Action
The compound interacts with CDK2, inhibiting its activity . This inhibition results in significant alterations in cell cycle progression, leading to the induction of apoptosis within cells .
Biochemical Pathways
The compound’s action on CDK2 affects the cell cycle, a fundamental biochemical pathway in cells. By inhibiting CDK2, the compound disrupts the normal progression of the cell cycle, leading to cell death .
Pharmacokinetics
The compound’s effectiveness against various cell lines suggests it has sufficient bioavailability .
Result of Action
The compound’s action results in significant cytotoxic activities against various cell lines, including MCF-7, HCT-116, and HepG-2 . The compound induces apoptosis, a form of programmed cell death, within these cells .
properties
IUPAC Name |
4-(4-pyrimidin-4-ylpiperazin-1-yl)pyrazolo[1,5-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N7/c1-4-18-21-6-5-16-14(12(1)21)20-9-7-19(8-10-20)13-2-3-15-11-17-13/h1-6,11H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGXAIDALHIUSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC=C2)C3=NC=CN4C3=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-{Pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine |
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